Cas no 2408962-93-4 (3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1)
• CAS No: 2408962-93-4
• MF: C₁₁H₁₃BrClNO₂
• MW: 306.583421468735
• CID: 5413885
• PubChem ID: 146082501
• Update Time: 2025-06-23

3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• AT20983
• 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• Z4204250274
• EN300-7542023
• 3-(3-bromophenyl)pyrrolidine-3-carboxylic acid hydrochloride
• 2408962-93-4
• 3-(3-BROMOPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID HCL
• 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H12BrNO2.ClH/c12-9-3-1-2-8(6-9)11(10(14)15)4-5-13-7-11;/h1-3,6,13H,4-5,7H2,(H,14,15);1H
• InChI Key： XUVYTSYNGIPQFE-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(Br)=C2)(C(O)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 304.98182g/mol
• Monoisotopic Mass: 304.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1)

3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1) and its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biological research. Among these, 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1) (CAS No. 2408962-93-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine core and 3-bromophenyl substituent, has garnered attention in the scientific community for its utility in drug discovery and molecular studies.

The hydrochloride (1:1) form of this compound indicates its salt composition, which enhances its solubility and stability, making it a valuable reagent in various chemical reactions. The presence of the bromine atom in the 3-bromophenyl group further adds to its reactivity, allowing for further functionalization and derivatization. These features make it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The pyrrolidine scaffold is particularly noteworthy in this context, as it is a common motif found in many bioactive molecules. Studies have shown that compounds containing the pyrrolidine ring exhibit promising effects on neurotransmitter systems, making them potential candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The 3-(3-bromophenyl) moiety in 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1) adds another layer of complexity and functionality. Brominated aromatic compounds are frequently employed in medicinal chemistry due to their ability to interact with biological targets through various mechanisms. The bromine atom can participate in cross-coupling reactions, allowing for the construction of more intricate molecular architectures. This property is particularly useful in the development of small-molecule inhibitors and agonists.

Recent advancements in synthetic chemistry have enabled the efficient preparation of derivatives of 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1). These derivatives have been explored for their pharmacological properties, with some showing significant promise in preclinical studies. For instance, modifications to the pyrrolidine ring or the bromophenyl substituent have led to compounds with enhanced binding affinity and selectivity for specific biological receptors.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for larger drug molecules. The ability to modify both the pyrrolidine core and the bromophenyl group provides chemists with a high degree of flexibility in designing novel compounds. This adaptability is crucial for optimizing drug candidates throughout the development pipeline.

In addition to its applications in drug discovery, 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1) has found utility in materials science and chemical biology. Its unique structural features make it a valuable tool for studying molecular interactions and developing new materials with specific properties. Researchers are exploring its potential as a ligand or intermediate in catalytic processes, where its reactivity can be harnessed to achieve desired chemical transformations.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the necessary functional groups while maintaining high yields and purity. These synthetic strategies are critical for ensuring that researchers have access to high-quality starting materials for their investigations.

As our understanding of biological systems continues to grow, so does the demand for specialized chemical tools like 3-Pyrrolidinecarboxylic acid, 3-(3-bromophenyl)-, hydrochloride (1:1). Its versatility makes it an indispensable asset in both academic research laboratories and industrial settings. By leveraging its unique properties, scientists can push the boundaries of what is possible in pharmaceutical development and beyond.

In conclusion,CAS No2408962-93-4 represents more than just a chemical formula; it embodies the intersection of innovation and practicality in chemical research. The compound's structural features and reactivity profile offer endless possibilities for future discoveries,underscoring its importance as a cornerstone molecule in modern science.